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Compound of Interest

Compound Name: Methyl-d3 triflate

CAS No.: 73900-07-9

Cat. No.: B121399

Get Quote

Methyl-d3 triflate is a "super-electrophile." The triflate anion (

) is one of the best known leaving groups (

of conjugate acid

), making the methyl-oxygen bond exceptionally weak and reactive toward nucleophiles.

Table 1: Comparative Properties of Methyl Triflate Species
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Property
Methyl Triflate (

)

Methyl-d3 Triflate (

)
Relevance

CAS Number 333-27-7 73900-07-9 Identity verification

Boiling Point 99–100 °C 94–99 °C Distillation parameters

Density 1.45 g/mL 1.48–1.50 g/mL
Stoichiometric

calculation

Flash Point 38 °C ~38 °C Flammability hazard

Leaving Group Ability faster than Iodide Comparable Alkylation kinetics

Isotope Effect (

)
N/A

~1.05–1.10

(Secondary)

Slight kinetic

retardation

The Deuterium Isotope Effect: While the primary kinetic isotope effect (KIE) is negligible (since

the C-D bond is not broken during methylation), a secondary KIE exists. The slightly shorter C-

D bond length and increased steric shielding render CD₃OTf marginally more stable to

nucleophilic attack than CH₃OTf, but for safety and handling purposes, they must be treated as

identical.

Part 2: Thermal Stability and Decomposition
Mechanisms[1]
The instability of Methyl-d3 triflate is often misunderstood. It is thermally stable up to its boiling

point only in the total absence of moisture and nucleophilic impurities. Decomposition is driven

by two distinct pathways: Hydrolysis (extrinsic) and Autocatalytic Thermal Degradation

(intrinsic).

Hydrolytic Decomposition (The Primary Hazard)
Upon contact with moisture, CD₃OTf hydrolyzes exothermically. This reaction is autocatalytic

because the byproduct, Triflic Acid (TfOH), is a strong acid that can catalyze further

degradation of the ester or protonate other functional groups.
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Thermal Decomposition
Pure CD₃OTf can be distilled at atmospheric pressure (approx. 100°C). However, prolonged

heating or "distillation to dryness" triggers decomposition.

Ether Formation: Two molecules of CD₃OTf react to form Dimethyl-d6 ether (

) and Triflic Anhydride (

).

Pyrolysis: At temperatures >150°C (or in the presence of residue), the molecule fragments

into

,

radicals, and fluorinated tars.

Visualizing the Decomposition Pathways The following diagram illustrates the divergence

between moisture-induced breakdown and heat-induced rearrangement.
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Figure 1: Divergent decomposition pathways of Methyl-d3 triflate triggered by moisture vs.

thermal stress.

Part 3: Storage and Handling Protocols[2]
To maintain reagent integrity (>99% D-incorporation) and safety, a "Zero-Moisture" chain of

custody is required.

Storage Specifications
Temperature: 2°C to 8°C. (Do not freeze, as phase changes can compromise septum

integrity).

Atmosphere: Argon or Nitrogen (Argon preferred due to density).

Container: Schlenk flask or crimp-sealed vial with PTFE-lined septum. Never store in a

container with a ground glass joint without a PTFE sleeve or grease, as the triflate can fuse

the joint (freezing it permanently).

Experimental Protocol: The "Dry Transfer"
This protocol prevents the common error of introducing atmospheric moisture during syringe

transfer, which creates "fuming" and degrades the reagent.

Equipment:

Schlenk line (Vacuum/Argon manifold).

Oven-dried glassware (120°C for >4 hours).

Gas-tight syringe with PTFE-tipped plunger.

Step-by-Step Workflow:

Equilibration: Remove CD₃OTf from the refrigerator and allow it to warm to room

temperature inside a desiccator. Rationale: Opening a cold bottle condenses atmospheric

water immediately.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b121399/docs?utm_src=pdf-body#part-1-physicochemical-properties-the-deuterium-effect
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Positive Pressure: Insert an Argon balloon (or line) into the reagent bottle septum to create

positive pressure.

Syringe Purge: Flush the syringe with dry Argon 3 times.

Draw: Withdraw the specific volume of CD₃OTf.

Transfer: Inject directly into the reaction vessel (which must already be under inert gas).

Quench: Immediately rinse the syringe with anhydrous methanol or triethylamine solution to

neutralize residual triflate.

Visualizing the Safe Handling Workflow
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Figure 2: Safe handling workflow ensuring inert atmosphere continuity from storage to reaction.

Part 4: Emergency Mitigation
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Methyl-d3 triflate is a Category 1B Skin Corrosive and Acute Inhalation Toxin.[1]

Spill Management:

Do not use water.[2][3][4] Water generates hot acid clouds.

Cover with dry lime, sand, or soda ash (sodium carbonate).

Neutralize cautiously with a dilute solution of 5% ammonium hydroxide or triethylamine in

methanol.

Skin Contact:

Immediate application of Polyethylene Glycol 400 (PEG 400) is more effective than water

initially for solubilizing and removing the lipophilic triflate, followed by copious water

irrigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/416851
https://roco.global/wp-content/uploads/2022/11/SDS-KI-0002-MeOTf-Methyl-trifluoromethanesulfonate__0.pdf
https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-818035&DocumentType=MSD&DocumentId=818035_SDS_SG_EN.PDF&DocumentUID=348469634&Language=EN&Country=SG&Origin=null
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9131563.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-triflate
https://en.wikipedia.org/wiki/Methyl_trifluoromethanesulfonate
https://datasheets.scbt.com/sds/aghs/en/sc-251369.pdf
https://www.fishersci.com/store/msds?partNumber=AC415011000&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20703
https://cameochemicals.noaa.gov/chemical/20703
https://www.benchchem.com/product/b156547
https://www.rsc.org/suppdata/d1/sc/d1sc06267k/d1sc06267k1.pdf
https://www.benchchem.com/product/b121399/docs#part-1-physicochemical-properties-the-deuterium-effect
https://www.benchchem.com/product/b121399/docs#part-1-physicochemical-properties-the-deuterium-effect
https://www.benchchem.com/product/b121399/docs#part-1-physicochemical-properties-the-deuterium-effect
https://www.benchchem.com/product/b121399/docs#part-1-physicochemical-properties-the-deuterium-effect
https://www.benchchem.com/product/b121399?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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